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Compound of Interest

Compound Name:
2-(4-Chloro-2-

methylphenoxy)ethanol

Cat. No.: B1294840 Get Quote

An in-depth analysis of the phenoxyalkanoic acid derivative, 2-(4-Chloro-2-
methylphenoxy)ethanol, reveals a significant disparity in available research compared to its

close analogue, the widely documented herbicide 2-methyl-4-chlorophenoxyacetic acid

(MCPA). This guide presents the available data for 2-(4-Chloro-2-methylphenoxy)ethanol
and provides a comprehensive technical overview of the discovery, history, and scientific

understanding of MCPA, which is likely the intended subject of interest for researchers in this

field.

2-(4-Chloro-2-methylphenoxy)ethanol: A Cursory
Overview
Scientific literature and historical records on the discovery and development of 2-(4-Chloro-2-
methylphenoxy)ethanol are sparse. The compound is identified by the CAS Number 36220-

29-8.[1] While detailed experimental protocols and a history of its discovery are not readily

available in published literature, some of its fundamental physicochemical properties have

been reported.

Physicochemical Properties
The known quantitative data for 2-(4-Chloro-2-methylphenoxy)ethanol is summarized in the

table below.
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Property Value

CAS Number 36220-29-8

Molecular Formula C9H11ClO2

Molecular Weight 186.64 g/mol

Boiling Point 294.5°C at 760 mmHg

Density 1.198 g/cm³

Refractive Index 1.539

Flash Point 131.9°C

Due to the limited information available for 2-(4-Chloro-2-methylphenoxy)ethanol, the

remainder of this guide will focus on the closely related and historically significant compound,

2-methyl-4-chlorophenoxyacetic acid (MCPA).

2-Methyl-4-chlorophenoxyacetic acid (MCPA): A
Comprehensive Technical Guide
MCPA is a prominent phenoxy herbicide that has been in extensive use since its introduction in

the mid-20th century for the selective control of broad-leaf weeds in agriculture.[2]

Discovery and History
The journey to the discovery of MCPA began in 1936 at the Jealott's Hill research center of

Imperial Chemical Industries (ICI).[2] Researchers were investigating the effects of auxins, a

class of plant hormones, on plant growth with the goal of developing a method to eliminate

weeds without damaging cereal crops.

A pivotal breakthrough occurred in 1940 when William Templeman discovered that high

concentrations of indole-3-acetic acid (IAA), a naturally occurring auxin, could halt the growth

of and ultimately kill broadleaf plants.[2] This finding spurred further research into synthetic

auxins, leading to the identification of MCPA as a highly effective and selective herbicide.[2]
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The development of MCPA took place during World War II, and as a result, the research was

subject to wartime secrecy. This led to a scenario of multiple independent discoveries. Four

research groups were working on similar compounds concurrently in the United Kingdom and

the United States: the ICI team, a group at Rothamsted Research in the UK, researchers at the

American Chemical Paint Company, and a team led by Ezra Kraus and John W. Mitchell in the

United States.[2]

Despite the parallel research efforts, ICI filed a patent application for both MCPA and the

related herbicide 2,4-D on April 7, 1941, in the UK.[2] The first public disclosure of this new

class of herbicides in the open scientific literature was a 1945 publication by Slade,

Templeman, and Sexton.[2] ICI made the strategic decision to commercialize MCPA, influenced

by their ready access to the precursor 2-methyl-4-chlorophenol. Following successful and

extensive field trials, MCPA was first made available to farmers in the UK in 1946 as a 1% dust

formulation.[2]

Physicochemical Properties of MCPA
The physical and chemical characteristics of MCPA are well-documented and are crucial for its

formulation and application as a herbicide.

Property Value Reference

CAS Number 94-74-6 [2]

Molecular Formula C9H9ClO3 [2][3]

Molar Mass 200.62 g·mol−1 [2][3]

Appearance White to light brown solid [2][3]

Density 1.18-1.21 g/cm³ [2]

Melting Point 114 to 118 °C [2]

Solubility in water 825 mg/L (at 23 °C) [2]

Experimental Protocols: Synthesis of MCPA
The synthesis of MCPA can be achieved through several methods. The traditional and most

common industrial synthesis involves the reaction of 2-methyl-4-chlorophenol with chloroacetic
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acid. An alternative route involves the direct chlorination of 2-methylphenoxyacetic acid.

Method 1: Condensation of 2-methyl-4-chlorophenol and Chloroacetic Acid

This protocol is based on the well-established industrial synthesis method.[2][4]

Materials:

2-methyl-4-chlorophenol (4-chloro-o-cresol)

Chloroacetic acid (ClCH₂CO₂H)

Strong base (e.g., sodium hydroxide)

Water

Mineral acid (e.g., hydrochloric acid or sulfuric acid) for acidification

Organic solvent (e.g., toluene or xylene) for extraction (optional)

Procedure:

A solution of the strong base in water is prepared in a reaction vessel equipped with a stirrer,

reflux condenser, and temperature control.

2-methyl-4-chlorophenol is added to the alkaline solution and stirred until it dissolves to form

the corresponding phenoxide salt.

Chloroacetic acid is then added to the reaction mixture.

The mixture is heated to reflux temperature and maintained under these conditions with

continuous stirring to facilitate the condensation reaction.

After the reaction is complete (monitored by a suitable analytical technique such as HPLC),

the mixture is cooled.

(Optional) The reaction mixture can be extracted with an organic solvent at a neutral pH to

remove any unreacted 2-methyl-4-chlorophenol.
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The aqueous phase, containing the sodium salt of MCPA, is then acidified with a mineral

acid (e.g., HCl or H₂SO₄).

The acidification causes the MCPA to precipitate out of the solution as a solid.

The precipitated MCPA is collected by filtration, washed with water to remove any remaining

salts and acid, and then dried.

Method 2: Catalytic Chlorination of 2-methylphenoxyacetic acid

This method provides an alternative route to MCPA, starting from 2-methylphenoxyacetic acid.

[5]

Materials:

2-methylphenoxyacetic acid (MPA)

Chlorinating agent (e.g., chlorine gas)

Catalyst (e.g., imidazole ionic liquid)

Organic solvent (optional)

Procedure:

2-methylphenoxyacetic acid is dissolved in a suitable solvent or used neat in the reaction

vessel.

The catalyst is added to the reaction mixture.

The chlorinating agent is then introduced into the mixture under controlled temperature and

pressure.

The reaction is allowed to proceed until the desired level of chlorination is achieved, with the

primary product being 2-methyl-4-chlorophenoxyacetic acid.

Upon completion of the reaction, the solid MCPA product is isolated by filtration.
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Mechanism of Action and Signaling Pathways
MCPA functions as a synthetic auxin, mimicking the action of the natural plant growth hormone

indole-3-acetic acid (IAA).[2] This mimicry leads to a cascade of events within susceptible

plants, primarily broad-leaf species, resulting in uncontrolled and disorganized growth that

ultimately leads to the plant's death.[2][6] The herbicide is absorbed through the leaves and

translocated to the meristematic tissues, where active cell division and growth occur.[2] At a

molecular level, MCPA influences the levels of RNA and DNA polymerase and affects the

activity of enzymes involved in normal plant growth and development.[6]
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Caption: Proposed mechanism of action for MCPA as a synthetic auxin herbicide.

Toxicology Summary
The toxicological profile of MCPA has been evaluated in various animal studies. The primary

target organs for toxicity are the liver and kidneys.[7][8]
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Study Type Species

NOAEL (No-
Observed-
Adverse-
Effect
Level)

LOAEL
(Lowest-
Observed-
Adverse-
Effect
Level)

Key
Findings

Reference

1-Year Oral

Study
Dog

0.15

mg/kg/day

0.75

mg/kg/day

Renal toxicity

at higher

doses,

characterized

by elevated

serum

creatinine,

urea, and

potassium.

[7]

90-Day

Feeding

Study

Dog 1 mg/kg/day -

Based on the

absence of

kidney effects

seen at

higher doses

in other

studies.

[7]

90-Day

Feeding

Study

Rat
2.5

mg/kg/day
5 mg/kg/day

Increased

relative

kidney

weights at the

LOAEL.

[7]

4-Week Oral

Study

Rat - 2000 ppm

(dietary)

Reduced

food

consumption

and body

weight gain

(females);

liver and

kidney

[8]
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identified as

target organs.

Two-

Generation

Reproductive

Study

Rat - -

No effects on

reproduction

at doses up

to 450 ppm in

the diet.

[7]

Genotoxicity: MCPA has been assessed in a range of in vitro and in vivo genotoxicity assays.

The weight of evidence from these studies indicates that MCPA is not genotoxic in vivo.[9] It is

non-mutagenic in bacterial and mammalian cell gene mutation assays.[9] While some

clastogenicity was observed in vitro in human peripheral lymphocytes, this occurred at high,

cytotoxic concentrations and is likely a non-specific effect.[9] In vivo studies, such as the

mouse bone marrow micronucleus assay, have shown no evidence of clastogenicity.[9] These

findings are consistent with the lack of carcinogenicity observed in long-term feeding studies in

rats and mice.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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